Cas no 1698661-01-6 (3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde)

• Product Name: 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
• CAS No: 1698661-01-6
• MF: C₁₀H₆BrFN₂O
• MW: 269.069844722748
• CID: 5714056
• PubChem ID: 106529443
• Update Time: 2025-06-07

3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292319
• 1698661-01-6
• 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
• Benzaldehyde, 3-(4-bromo-1H-pyrazol-1-yl)-5-fluoro-

• Inchi： 1S/C10H6BrFN2O/c11-8-4-13-14(5-8)10-2-7(6-15)1-9(12)3-10/h1-6H
• InChI Key： YKWNBTMFJFPCEP-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=C(C=C(C=O)C=1)F

Computed Properties

• Exact Mass: 267.96475g/mol
• Monoisotopic Mass: 267.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 370.8±37.0 °C(Predicted)
• pka: -2.07±0.24(Predicted)

Additional information on 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde

Introduction to 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde (CAS No. 1698661-01-6)

3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde (CAS No. 1698661-01-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated pyrazole ring and a fluorinated benzaldehyde moiety, which contribute to its potential applications in drug discovery and development.

The molecular formula of 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde is C₁₂H₈BrFNO, and its molecular weight is 279.09 g/mol. The compound's chemical structure consists of a benzaldehyde group attached to a 4-bromo-1H-pyrazole ring, with a fluorine atom substituting one of the hydrogen atoms on the benzene ring. This combination of functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research applications.

In recent years, the study of 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde has been driven by its potential as a building block for the synthesis of more complex molecules with therapeutic properties. The bromine atom in the pyrazole ring can be readily substituted with other functional groups, making it a valuable intermediate in the development of novel drugs. Additionally, the presence of the fluorine atom can enhance the lipophilicity and metabolic stability of derived compounds, which are crucial factors in drug design.

Research into the biological activities of 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde has shown promising results in several areas. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. One notable application is its use as an inhibitor of histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative diseases. By modulating HDAC activity, this compound can potentially induce cell cycle arrest and apoptosis in cancer cells, making it a candidate for anticancer therapy.

Beyond its role as an HDAC inhibitor, 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde has also been explored for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, including metal-catalyzed cross-coupling reactions and multistep synthesis involving selective functional group transformations. These methods allow for the preparation of high-purity samples suitable for further biological evaluation.

In addition to its direct biological activities, 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde serves as a valuable tool for probing the structure-function relationships of more complex molecules. Its structural features make it an excellent starting point for structure-based drug design, where computational methods can be employed to optimize lead compounds for improved potency and selectivity.

The safety profile of 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity at therapeutic concentrations, which is an important consideration for its potential use in clinical settings. However, further investigations are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 3-(4-Bromo-1H-pyrazol-1-yl)-5-fluorobenzaldehyde (CAS No. 1698661-01-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to explore its full potential as a therapeutic agent and as a building block for more complex molecules with therapeutic properties.